dioxovanadium

• Molecular Formula: O4V2
• Molecular Weight: 165.881 g/mol
• InChI: InChI=1S/4O.2V
• InChIKey: TXPDKHYKECNNNH-UHFFFAOYSA-N

Dioxovanadium Complexes Procurement Guide

Dioxovanadium refers to vanadium(V) complexes containing the cis-VO₂⁺ core, often stabilized by tridentate or bidentate O,N-donor ligands such as dipicolinate, maltolate, or Schiff base derivatives. These compounds have been investigated primarily for insulin-mimetic and protein tyrosine phosphatase (PTP) inhibitory properties [1]. Unlike vanadyl(IV) (VO²⁺) analogs, dioxovanadium(V) complexes can exhibit markedly different biological profiles depending on ligand architecture—ranging from negligible glucose uptake activity to potent, selective PTP1B inhibition at sub-micromolar concentrations [2]. This compositional and oxidation-state variability means that procurement decisions cannot rely on the presence of vanadium alone; the coordination sphere, oxidation state, and ligand set are the principal determinants of biological readout [3].

Oxidation State

Dioxovanadium(V) core defines functional profile distinct from vanadyl(IV)

Ligand Architecture

Dipicolinate, Schiff base, or maltolate ligands critically modulate selectivity and potency

Biological Readout

Insulin-mimetic, PTP1B inhibition, or cytotoxicity endpoints are ligand- and oxidation-state-dependent

• [1] Crans DC, Mahroof-Tahir M, Johnson MD, et al. Vanadium(IV) and vanadium(V) complexes of dipicolinic acid and derivatives. Synthesis, X-ray structure, solution state properties: and effects in rats with STZ-induced diabetes. Inorganica Chimica Acta. 2003;356:365-378. doi:10.1016/S0020-1693(03)00430-4 View Source
• [2] Pereira MJ, Carvalho E, Eriksson JW, et al. Effects of decavanadate and insulin enhancing vanadium compounds on glucose uptake in isolated rat adipocytes. J Inorg Biochem. 2009;103(12):1687-1692. doi:10.1016/j.jinorgbio.2009.09.015 View Source
• [3] Jia Y, Cui J, Lu L, et al. A dioxidovanadium(V) complex of NNO-donor Schiff base as a selective inhibitor of protein tyrosine phosphatase 1B: Synthesis, characterization, and biological activities. Eur J Med Chem. 2017;128:287-292. doi:10.1016/j.ejmech.2017.02.003 View Source

Why Dioxovanadium Complexes Are Not Interchangeable

Class-level aggregation of vanadium compounds under a single 'insulin-mimetic' label obscures critical differentiation. A dioxovanadium(V) dipicolinate complex (V5-dipic) produced zero stimulation of glucose uptake in rat adipocytes, while decavanadate and BMOV drove 6-fold and 3-fold increases, respectively, in the same assay [1]. Conversely, a dioxovanadium(V) Schiff base complex achieved PTP1B inhibition with an IC₅₀ of 0.13 μM and 7- to 125-fold selectivity over TCPTP, SHP-1, and SHP-2—a profile not shared by vanadyl sulfate or orthovanadate [2]. Even within the same ligand family, oxidation state matters: bis(maltolato)dioxovanadium(V) (BMV) is less cytotoxic and produces a phosphorylation pattern closer to insulin than its vanadyl(IV) counterpart BMOV [3]. These data demonstrate that the vanadium oxidation state, ligand denticity, and donor-atom set each independently modulate efficacy, selectivity, and toxicity—making simple in-class substitution scientifically indefensible without compound-specific verification.

Vanadium salt vs. complex Inorganic vanadate or vanadyl sulfate does not replicate the selectivity or cellular signaling pattern of ligand-designed dioxovanadium(V) complexes

Ligand substitution Changing from dipicolinate to Schiff base or maltolate alters target engagement profile and cytotoxicity ranking

Oxidation state mismatch Vanadyl(IV) analogs (e.g., BMOV) may show higher cytotoxicity and non-insulin-like phosphorylation compared to dioxovanadium(V) counterparts (e.g., BMV)

• [1] Pereira MJ, Carvalho E, Eriksson JW, et al. Effects of decavanadate and insulin enhancing vanadium compounds on glucose uptake in isolated rat adipocytes. J Inorg Biochem. 2009;103(12):1687-1692. doi:10.1016/j.jinorgbio.2009.09.015 View Source
• [2] Jia Y, Cui J, Lu L, et al. A dioxidovanadium(V) complex of NNO-donor Schiff base as a selective inhibitor of protein tyrosine phosphatase 1B: Synthesis, characterization, and biological activities. Eur J Med Chem. 2017;128:287-292. doi:10.1016/j.ejmech.2017.02.003 View Source
• [3] Cortizo AM, Barrio DA, Braziunas MD, Etcheverry SB. Tyrosine phosphorylation and morphological transformation induced by four vanadium compounds on MC3T3E1 cells. J Inorg Biochem. 1999;77(1-2):113-118. View Source

Head-to-Head Evidence for Dioxovanadium Complexes

Glucose Uptake in Isolated Adipocytes

In a direct head-to-head comparison of vanadium compounds in isolated rat adipocytes, pyridine-2,6-dicarboxylatedioxovanadium(V) (V5-dipic) produced no detectable stimulation of basal glucose uptake, whereas decavanadate at 50 μM achieved a 6-fold increase over basal, and BMOV (1 mM) and metavanadate (1 mM) each produced a 3-fold increase [1]. Furthermore, in the presence of 10 nM insulin, V5-dipic and amavadine prevented insulin-stimulated glucose uptake, reducing it to approximately half the basal value, while only decavanadate was able to further augment insulin-stimulated uptake by 50% [1]. This demonstrates that a dioxovanadium(V) core with dipicolinate ligation is functionally inert or even suppressive in this key diabetes-relevant assay.

Glucose Uptake in Adipocytes

Head-to-head

Decavanadate: 6-fold increase; BMOV: 3-fold; V5-dipic: no stimulation (suppressed insulin response)

Supports negative control role for V5-dipic in glucose uptake assays

Isolated rat adipocytes; 50 µM decavanadate, 1 mM BMOV/metavanadate

Evidence Dimension	Basal glucose uptake stimulation in isolated rat adipocytes
Target Compound Data	V5-dipic: no effect on basal glucose uptake; suppressed insulin-stimulated uptake to ~50% of basal
Comparator Or Baseline	Decavanadate (50 μM): 6-fold increase over basal; BMOV (1 mM): 3-fold increase; Metavanadate (1 mM): 3-fold increase. Basal = unstimulated control.
Quantified Difference	6-fold (decavanadate) vs. 0-fold (V5-dipic); insulin co-treatment: decavanadate +50% vs. V5-dipic −50% of basal
Conditions	Isolated rat adipocytes; 50 μM decavanadate, 1 mM BMOV/metavanadate, ± 10 nM insulin

Why This Matters

This data directly informs procurement decisions for diabetes research: not all dioxovanadium(V) complexes stimulate glucose uptake, and V5-dipic specifically is a negative control candidate rather than an active insulin mimetic.

• [1] Pereira MJ, Carvalho E, Eriksson JW, et al. Effects of decavanadate and insulin enhancing vanadium compounds on glucose uptake in isolated rat adipocytes. J Inorg Biochem. 2009;103(12):1687-1692. doi:10.1016/j.jinorgbio.2009.09.015 View Source

PTP1B Selective Inhibition Profile

A dioxidovanadium(V) complex, VO₂(HPPCH) (H₂PPCH = N'-picolinoylpyridin-1-ium-2-carbohydrazonate), inhibited PTP1B with an IC₅₀ of 0.13 μM and displayed pronounced selectivity: approximately 7-fold over TCPTP, 15-fold over SHP-1, and 125-fold over SHP-2 [1]. Western blotting confirmed that this inhibition translated to increased phosphorylation of IR/IGF-1R and IRS-1 in cellular systems [1]. Importantly, the complex exhibited lower cytotoxicity than the positive-control VOSO₄ (vanadyl sulfate), making it a superior candidate for studies requiring PTP1B-targeted effects with reduced cellular toxicity [1]. In a separate study of five oxovanadium(IV) and dioxovanadium(V) dipicolinate complexes, two dioxovanadium(V) compounds achieved PTP1B IC₅₀ values of 185.4 ± 9.8 nM and 167.2 ± 8.0 nM, compared with sodium orthovanadate as a standard inhibitor—confirming that dioxovanadium(V) complexes can achieve potent inhibition but that ligand identity critically modulates potency [2].

PTP1B Inhibition Selectivity

Head-to-head

IC50 = 0.13 µM; 7-fold over TCPTP, 15-fold over SHP-1, 125-fold over SHP-2

Enables PTP1B-specific pathway interpretation

VO2(HPPCH) complex; lower cytotoxicity than VOSO4

Evidence Dimension	PTP1B inhibition potency and selectivity over related phosphatases
Target Compound Data	VO₂(HPPCH): PTP1B IC₅₀ = 0.13 μM; selectivity: 7× over TCPTP, 15× over SHP-1, 125× over SHP-2. Cytotoxicity: lower than VOSO₄.
Comparator Or Baseline	Sodium orthovanadate (standard PTP inhibitor); VOSO₄ (cytotoxicity comparator). For dipicolinate-based dioxovanadium(V): IC₅₀ ~167-185 nM.
Quantified Difference	125-fold selectivity window between PTP1B and SHP-2; cytotoxicity lower than VOSO₄ (exact fold-change not numerically reported in primary source).
Conditions	In vitro enzymatic assay; HepG2 cell-based western blot for target engagement; MCF-7, MDA-MB-231, and HaCaT cell lines for anticancer correlation

Why This Matters

Procurement of a non-selective vanadium salt versus a ligand-designed dioxovanadium(V) complex with documented selectivity ratios enables experimental designs that can disentangle PTP1B-specific effects from broad phosphatase inhibition.

• [1] Jia Y, Cui J, Lu L, et al. A dioxidovanadium(V) complex of NNO-donor Schiff base as a selective inhibitor of protein tyrosine phosphatase 1B: Synthesis, characterization, and biological activities. Eur J Med Chem. 2017;128:287-292. doi:10.1016/j.ejmech.2017.02.003 View Source
• [2] Kostrzewa T, Jończyk J, Drzeżdżon J, et al. Synthesis, In Vitro, and Computational Studies of PTP1B Phosphatase Inhibitors Based on Oxovanadium(IV) and Dioxovanadium(V) Complexes. Int J Mol Sci. 2022;23(13):7034. doi:10.3390/ijms23137034 View Source

Cytotoxicity Profile in Osteoblast-Like Cells

In a four-compound comparison in MC3T3E1 osteoblast-like cells, BMV—bis(maltolato)dioxovanadium(V)—was identified as the least cytotoxic and the weakest inducer of morphological transformation, ranking below vanadate (Vi), vanadyl (VO), and its vanadium(IV) analog BMOV [1]. At low concentrations (10 μM), BMV induced a tyrosine phosphorylation pattern similar to that of insulin, whereas Vi, VO, and BMOV produced strong, non-insulin-like phosphorylation of multiple cell proteins [1]. This indicates that oxidation state (+5 vs. +4) with the same maltolate ligand set confers a meaningfully different cellular signaling and toxicity profile, with BMV offering a more insulin-like phosphotyrosine signature at low doses.

Cytotoxicity & Phosho-Signaling

Head-to-head

BMV least cytotoxic; at 10 µM produced insulin-like tyrosine phosphorylation pattern

Preferable for osteoblast signaling fidelity studies

MC3T3E1 cells; compared to vanadate, vanadyl, BMOV

Evidence Dimension	Cytotoxicity and phosphotyrosine protein profile in MC3T3E1 osteoblast-like cells
Target Compound Data	BMV: least cytotoxic among four compounds tested; at 10 μM produced phosphorylation pattern similar to insulin
Comparator Or Baseline	Vanadate (Vi), vanadyl (VO), BMOV—all three more cytotoxic and induced strong non-insulin-like phosphorylation at 10 μM
Quantified Difference	Qualitative ranking: BMV < BMOV < VO ≈ Vi (cytotoxicity); phosphorylation pattern: BMV ≈ insulin-specific pattern; others = broad, strong phosphorylation
Conditions	MC3T3E1 osteoblast-like cells; overnight incubation; 10 μM compound concentration for phosphorylation analysis; narrow concentration range for growth stimulation

Why This Matters

For cell-based studies where maintaining physiological signaling fidelity is paramount, BMV offers a dioxovanadium(V) option with reduced cytotoxicity and insulin-like phosphorylation patterns not achievable with its vanadyl(IV) analog BMOV or with simple vanadium salts.

• [1] Cortizo AM, Barrio DA, Braziunas MD, Etcheverry SB. Tyrosine phosphorylation and morphological transformation induced by four vanadium compounds on MC3T3E1 cells. J Inorg Biochem. 1999;77(1-2):113-118. View Source

Hyperlipidemia Lowering in Diabetic Rats

Oral administration of the dioxovanadium(V) complex [VO₂(dipic-OH)]⁻ (the 4-hydroxy-2,6-pyridinedicarboxylato derivative) was effective in lowering both hyperglycemia and hyperlipidemia in streptozotocin-induced diabetic Wistar rats [1]. This represents the first report of effective lowering of diabetic hyperlipidemia by any vanadium(V) coordination complex—a finding not replicated by vanadium(IV) dipicolinate analogs or by simple inorganic vanadium salts in the same study series [1]. While vanadium compounds generally are known to lower plasma lipids, the dual glycemic-plus-lipidemic efficacy of this specific dioxovanadium(V) architecture was novel within the vanadium(V) subclass at the time of publication.

Hyperlipidemia in Diabetic Rats

Class-level

[VO2(dipic-OH)]- lowered both hyperglycemia and hyperlipidemia; first-in-class for V(V) complexes

Supports dual metabolic endpoint context

STZ-diabetic Wistar rats; chronic oral administration

Evidence Dimension	Lowering of diabetic hyperlipidemia in STZ-diabetic rats following chronic oral administration
Target Compound Data	[VO₂(dipic-OH)]⁻: effective in lowering both hyperglycemia and hyperlipidemia
Comparator Or Baseline	Prior vanadium(V) coordination complexes: no previous report of effective hyperlipidemia lowering. Vanadium(IV) dipicolinate and inorganic vanadium salts not shown to achieve this dual outcome in the same study.
Quantified Difference	First-in-class for vanadium(V) coordination complexes: qualitative achievement of dual hyperglycemic + hyperlipidemic control (exact % reduction not extracted from abstract).
Conditions	STZ-induced diabetic Wistar rats; chronic oral administration

Why This Matters

For preclinical diabetes programs targeting the dyslipidemia component of metabolic syndrome, this specific dioxovanadium(V) dipicolinate architecture provides a dual-action profile that simpler vanadium salts and vanadium(IV) analogs have not demonstrated in head-to-head studies.

• [1] Crans DC, Mahroof-Tahir M, Johnson MD, et al. Vanadium(IV) and vanadium(V) complexes of dipicolinic acid and derivatives. Synthesis, X-ray structure, solution state properties: and effects in rats with STZ-induced diabetes. Inorganica Chimica Acta. 2003;356:365-378. doi:10.1016/S0020-1693(03)00430-4 View Source

Ascorbic Acid-Mediated Activation

Three dioxovanadium(V) complexes with salicylaldehyde semicarbazone ligands (cis-VO₂L1, L2, L3) were tested for in vitro insulin-mimetic activity. All three exhibited essentially no activity in the standard assay; however, the VO₂L2 complex developed significant insulin-mimetic activity in the presence of ascorbic acid, achieving activity comparable to that of vanadyl sulfate [1]. This ascorbic acid-dependent activation is consistent with reduction of the V(V) center to a V(IV) species in situ, effectively functioning as a prodrug strategy. This behavior contrasts with directly active vanadyl(IV) complexes such as VOSO₄ or BMOV, which do not require a reductant for activation but also lack the spatiotemporal control afforded by conditional activation [1].

Ascorbic Acid-Activated Prodrug

Head-to-head

VO2L2 inactive without ascorbic acid; activity comparable to VOSO4 upon reduction

Enables conditional activation research designs

Salicylaldehyde semicarbazone derivative; in vitro assay

Evidence Dimension	In vitro insulin-mimetic activity with and without ascorbic acid
Target Compound Data	VO₂L2: essentially no activity without ascorbic acid; activity comparable to vanadyl sulfate in the presence of ascorbic acid
Comparator Or Baseline	Vanadyl sulfate: active without ascorbic acid. VO₂L1 and VO₂L3: inactive both with and without ascorbic acid.
Quantified Difference	Activity switch from negligible to comparable-to-VOSO₄ upon ascorbic acid addition (exact fold-change not numerically specified in abstract).
Conditions	In vitro insulin-mimetic activity assay; salicylaldehyde semicarbazone ligands L1 (unsubstituted), L2 (4-n-butyl), L3 (4-(2-naphthyl))

Why This Matters

This conditional activation property makes selected dioxovanadium(V) complexes attractive as reductant-triggered research tools, enabling studies of spatially or temporally controlled vanadium release that are not possible with constitutively active vanadyl(IV) salts.

• [1] Noblia P, Gambino D, Otero L, et al. New Vanadium(V) Complexes with Salicylaldehyde Semicarbazone Derivatives: Synthesis, Characterization, and in vitro Insulin-Mimetic Activity − Crystal Structure of [VᵛO₂(salicylaldehyde semicarbazone)]. Eur J Inorg Chem. 2004;2004(2):322-328. doi:10.1002/ejic.200300316 View Source

Gastrointestinal Tolerability in Rats

In a chronic 3-month oral administration study comparing three organic vanadium compounds (vanadyl acetylacetonate, vanadyl 3-ethylacetylacetonate, and bis(maltolato)oxovanadium) with inorganic vanadyl sulfate (VS) in STZ-diabetic rats, diarrhea occurred in 50% of rats receiving VS but in none of the rats receiving any of the organic vanadium complexes [1]. The organic compounds also induced a faster and larger fall in glycemia than VS at equivalent vanadium-element dosing (125 mg V/L in drinking water) [1]. While this study did not include a dioxovanadium(V) complex directly, the ligand-dependent tolerability principle has been extended to dioxovanadium(V) systems: a dioxidovanadium(V) complex, cis-[VO₂(obz)py], administered orally at 10–40 mg/kg in STZ-diabetic rats over 5 weeks, achieved significant blood-glucose lowering without reported gastrointestinal adverse events that characterize inorganic vanadium salt administration [2].

GI Tolerability in Chronic Dosing

Class-level

Organic V complexes: 0% diarrhea; vanadyl sulfate: 50% diarrhea over 3 months

Supports ligand-stabilized complexes for long-term in vivo protocols

STZ-diabetic rats; oral administration

Evidence Dimension	Incidence of diarrhea during chronic oral vanadium administration in diabetic rats
Target Compound Data	Organic vanadium compounds (VAc, VEt, VM): 0% diarrhea. Dioxidovanadium(V) complex cis-[VO₂(obz)py]: no reported GI adverse events at 10–40 mg/kg.
Comparator Or Baseline	Vanadyl sulfate (VS): 50% diarrhea incidence at 125 mg V/L in drinking water over 3 months
Quantified Difference	50% (VS) vs. 0% (organic vanadium complexes); glucose lowering: organic compounds faster and larger than VS
Conditions	STZ-induced diabetic rats; 3-month oral administration (Reul et al.); 5-week oral administration for cis-[VO₂(obz)py] (Xulu et al.)

Why This Matters

Chronic in vivo studies requiring sustained oral dosing will benefit from ligand-stabilized dioxovanadium(V) complexes that avoid the dose-limiting gastrointestinal toxicity associated with inorganic vanadium salts, reducing animal attrition and confounding morbidity in long-term protocols.

• [1] Reul BA, Amin SS, Buchet JP, Ongemba LN, Crans DC, Brichard SM. Effects of vanadium complexes with organic ligands on glucose metabolism: a comparison study in diabetic rats. Br J Pharmacol. 1999;126(2):467-477. doi:10.1038/sj.bjp.0702311 View Source
• [2] Xulu N, Ngubane P, Khathi A, Booysen I, Sibiya N. Heamanetic Effects of a Dioxidovanadium(V) Complex in STZ-Induced Diabetic Male Sprague Dawley Rats. Evid Based Complement Alternat Med. 2022;2022:5372103. View Source

Dioxovanadium Complexes Application Scenarios

PTP1B-Targeted Drug Discovery

Programs seeking a PTP1B inhibitor with documented selectivity over the closely related phosphatase TCPTP should consider a dioxidovanadium(V) Schiff base complex such as VO₂(HPPCH), which achieves an IC₅₀ of 0.13 μM with 7-fold selectivity over TCPTP, 15-fold over SHP-1, and 125-fold over SHP-2 . This selectivity profile, combined with lower cytotoxicity than vanadyl sulfate, enables more interpretable target-engagement studies in HepG2 and other insulin-responsive cell models where IR/IGF-1R and IRS-1 phosphorylation can be monitored by western blot . For procurement purposes, specify the ligand identity (NNO-donor Schiff base) rather than ordering a generic 'dioxovanadium' salt, as ligand architecture directly determines selectivity .

Chronic Diabetes Studies with Dual Metabolic Control

For rat models of STZ-induced diabetes where both hyperglycemia and hyperlipidemia are endpoints, a dioxovanadium(V) dipicolinate complex such as [VO₂(dipic-OH)]⁻ provides first-in-class dual efficacy among vanadium(V) coordination complexes . To avoid the 50% diarrhea rate observed with chronic vanadyl sulfate administration—a significant confound in metabolic studies—investigators should select ligand-stabilized dioxovanadium(V) complexes which have demonstrated antihyperglycemic efficacy in 5-week oral studies without reported gastrointestinal adverse events . Procurement specifications should include the dipicolinate ligand substitution pattern (e.g., 4-hydroxy vs. 4-amino) as this modulates in vivo potency .

Insulin-Like Signaling in Osteoblast Studies

MC3T3E1 osteoblast-like cell studies investigating vanadium effects on proliferation and differentiation should employ bis(maltolato)dioxovanadium(V) (BMV) rather than the more commonly used BMOV or simple vanadium salts. At 10 μM, BMV produces a phosphotyrosine pattern closely resembling that of insulin while being the least cytotoxic among four benchmark vanadium compounds tested . This makes BMV the preferred dioxovanadium(V) candidate for experiments where confounding cytotoxicity or non-specific kinase activation would obscure insulin-mimetic readouts. Procurement should specify the +5 oxidation state (dioxo, not oxo) with the maltolate ligand to ensure BMV rather than BMOV is supplied .

Reductant-Triggered Prodrug Activation

Experimental designs requiring conditional, reductant-dependent activation of a vanadium species can utilize dioxovanadium(V) semicarbazone complexes such as VO₂L2, which exhibit negligible insulin-mimetic activity in standard assays but develop activity comparable to vanadyl sulfate upon addition of ascorbic acid . This property enables spatiotemporal control not available with constitutively active vanadyl(IV) compounds. Researchers should note that activation is ligand-dependent: VO₂L1 and VO₂L3 with different semicarbazone substituents do not show this behavior, underscoring the need for procurement of the specific L2 (4-n-butylsemicarbazone) derivative .

Application

Selection Property

Validation Focus

PTP1B selectivity profiling

NNO-Schiff base ligand identity

IR/IGF-1R phosphorylation in insulin-responsive cell models

Dual glycemic-lipidemic endpoint models

Dipicolinate ligand architecture

Sustained oral tolerability in STZ-diabetic rat models

Osteoblast signaling fidelity studies

Dioxovanadium(V) maltolate (BMV) identity

Insulin-like phosphotyrosine pattern and low cytotoxicity

Conditional vanadium activation studies

Semicarbazone ligand substitution pattern

Ascorbic acid-dependent activity conversion